Cas no 1261899-91-5 (5-Methoxy-2-(2-methylthiophenyl)benzoic acid)

5-Methoxy-2-(2-methylthiophenyl)benzoic acid structure
1261899-91-5 structure
Product Name:5-Methoxy-2-(2-methylthiophenyl)benzoic acid
CAS No:1261899-91-5
MF:C15H14O3S
MW:274.334863185883
MDL:MFCD18320470
CID:2762179
PubChem ID:53226372
Update Time:2025-04-21

5-Methoxy-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18320470
    • 5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%
    • 5-METHOXY-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
    • 1261899-91-5
    • 5-methoxy-2-(2-methylsulfanylphenyl)benzoic acid
    • 5-Methoxy-2-(2-methylthiophenyl)benzoic acid
    • MDL: MFCD18320470
    • Inchi: 1S/C15H14O3S/c1-18-10-7-8-11(13(9-10)15(16)17)12-5-3-4-6-14(12)19-2/h3-9H,1-2H3,(H,16,17)
    • InChI Key: SHXJSRASJTUPIP-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C1C=CC(=CC=1C(=O)O)OC

Computed Properties

  • Exact Mass: 274.06636548Da
  • Monoisotopic Mass: 274.06636548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 71.8Ų

5-Methoxy-2-(2-methylthiophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327650-5 g
5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; .
1261899-91-5 95%
5 g
€1,159.00 2023-07-19
abcr
AB327650-5g
5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; .
1261899-91-5 95%
5g
€1159.00 2025-02-21
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.